Cas no 222723-55-9 (HU 310)

• Product Name: HU 310
• CAS No: 222723-55-9
• Molecular Formula: C₂₃H₄₀O₃
• Molecular Weight: 364.5619
• CID: 278966
• PubChem ID: 6483057

HU 310 Properties

Names and Identifiers

• 1,3-Propanediol,2-[(5Z,8Z,11Z,14Z)-5,8,11,14-eicosatetraen-1-yloxy]-
• 2-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoxy]propane-1,3-diol
• 2-Arachidonyl Glycerol ether
• NOLADIN ETHER
• 2-[(5Z,8Z,11Z,14Z)-Eicosatetraenyloxy]-1,3-propanediol
• 2-AG ether
• 2-AG ether HU 310
• 2-Arachidonyl glyceryl ether
• Noladin
• 2-Arachidonylglyceryl ether
• 2-[(5Z,8Z,11Z,14Z)-5,8,11,14-Eicosatetraen-1-yloxy]-1,3-propanediol; 2-AG ether
• HU 310
• 2-[((11Z,14Z)-Icosa-5,8,11,14-tetraenyl)oxy]-propane-1,3-diol
• 1,3-Propanediol, 2-[(5Z,8Z,11Z,14Z)-5,8,11,14-eicosatetraenyloxy]-
• 2-[((5Z,8Z,11Z)-Icosa-5,8,11,14-tetraenyl)oxy]-propane-1,3-diol
• CS-0032829
• CHEMBL146346
• SR-01000946556-1
• 2-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraen-1-yloxy]propane-1,3-diol
• 5Z,?8Z,?11Z,?14Z-?eicosatetraen-?2-?glyceryl ether
• GTPL5545
• VKV
• 2-[(5Z, 8Z, 11Z, 14Z)-icosa-5, 8, 11, 14-tetraenoxy]propane-1, 3-diol
• BDBM50171296
• NCGC00162416-01
• SCHEMBL495999
• 2-[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenyloxy]propane-1,3-diol
• 0D295FLV8W
• 222723-55-9
• DTXSID901018178
• Q3877880
• 1,3-Propanediol, 2-((5Z,8Z,11Z,14Z)-5,8,11,14-eicosatetraenyloxy)-
• 2-O-(5Z,8Z,11Z,14Z-eicosatetraenyl)-sn-glycerol
• HMS3649C05
• UNII-0D295FLV8W
• 2-{[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraen-1-yl]oxy}propane-1,3-diol
• AKOS024456581
• 1,3-PROPANEDIOL, 2-((5Z,8Z,11Z,14Z)-5,8,11,14-EICOSATETRAEN-1-YLOXY)-
• (5Z,8Z,11Z,14Z)-icosatetraenyl-2-glyceryl ether
• HU-310
• SR-01000946556
• 2-(5Z,8Z,11Z,14Z-eicosatetraenyl)-sn-glycerol
• CHEBI:75913
• CUJUUWXZAQHCNC-DOFZRALJSA-N
• 5Z,8Z,11Z,14Z-eicosatetraen-2-glyceryl ether
• HB0988
• LMGL01020034
• 2-O-(5Z,8Z,11Z,14Z)-eicosatetraenylglycerol
• HY-110014
• PD020897
• 2-arachidonoyl glyceryl ether
• C15H20N2O4S
• DA-76244

• InChIKey： CUJUUWXZAQHCNC-DOFZRALJSA-N
• Inchi： InChI=1S/C23H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-26-23(21-24)22-25/h6-7,9-10,12-13,15-16,23-25H,2-5,8,11,14,17-22H2,1H3/b7-6-,10-9-,13-12-,16-15-
• SMILES： CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCCOC(CO)CO

Computed Properties

• Exact Mass: 364.29800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 18
• Monoisotopic Mass: 364.298
• Heavy Atom Count: 26
• Complexity: 379
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Surface Charge: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• LogP: 5.50190
• PSA: 49.69000
• Refractive Index: 1.502
• Boiling Point: 488.9 °C at 760 mmHg
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Density: 0.948

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Endocannabinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Endocannabinoids Endocannabinoids